Cas no 152020-03-6 (Clinoposaponin VI)

• Product Name: Clinoposaponin VI
• CAS No: 152020-03-6
• MF: C₄₂H₆₈O₁₃
• MW: 780.981534957886
• CID: 154499
• PubChem ID: 189873
• Update Time: 2024-02-29

Clinoposaponin VI Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, (3b,4a,16b)-13,28-epoxy-16-(b-D-glucopyranosyloxy)-23-hydroxyolean-11-en-3-yl 6-deoxy- (9CI)
• b-D-Galactopyranoside, (3b,4a,16b)-13,28-epoxy-16-(b-D-glucopyranosyloxy)-23-hydroxyolean-11-e...
• (5xi,9xi,13xi,16alpha,17xi,18alpha)-3-[(6-deoxy-beta-D-glucopyranosyl)oxy]-23-hydroxy-13,28-epoxyolean-11-en-16-yl beta-D-glucopyranoside
• beta-D-Galactopyranoside, (3beta,4alpha,16beta)-13,28-epoxy-16-(beta-D-glucopyranosyloxy)-23-hydroxyolean-11-en-3-yl 6-deoxy-
• Clinoposaponin VI
• 16-(Hexopyranosyloxy)-23-hydroxy-13,28-epoxyolean-11-en-3-yl 6-deoxyhexopyranoside
• DTXSID10934403
• (2R,3R,4S,5S,6R)-2-[[(2R,4S,5R,13S,18S)-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxane-3,4,5-triol
• 152020-03-6

• Inchi： 1S/C42H68O13/c1-21-28(45)30(47)32(49)34(52-21)54-26-10-11-37(4)23(38(26,5)19-44)8-12-39(6)24(37)9-13-42-25-16-36(2,3)14-15-41(25,20-51-42)27(17-40(39,42)7)55-35-33(50)31(48)29(46)22(18-43)53-35/h9,13,21-35,43-50H,8,10-12,14-20H2,1-7H3/t21-,22-,23?,24?,25+,26?,27-,28-,29-,30+,31+,32-,33-,34+,35+,37+,38?,39-,40+,41?,42?/m1/s1
• InChI Key： STCPOQVJMHDAOS-ZWOXGIEQSA-N
• SMILES： O1CC23CCC(C)(C)C[C@@H]2C21C=CC1[C@@]4(C)CCC(C(C)(CO)C4CC[C@@]1(C)[C@]2(C)C[C@H]3O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 780.465992
• Monoisotopic Mass: 780.465992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 55
• Rotatable Bond Count: 6
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 208
• XLogP3: 2.5

Experimental Properties

• Density: 1.36
• Boiling Point: 869.4°Cat760mmHg
• Flash Point: 479.6°C
• Refractive Index: 1.616

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins